Cas no 1780524-63-1 ((5-FLUORO-1H-PYRROLO[2,3-B]PYRIDIN-2-YL)METHANOL)

• Product Name: (5-FLUORO-1H-PYRROLO[2,3-B]PYRIDIN-2-YL)METHANOL
• CAS No: 1780524-63-1
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• CID: 5746266
• PubChem ID: 84765027
• Update Time: 2023-11-11

(5-FLUORO-1H-PYRROLO[2,3-B]PYRIDIN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• {5-fluoro-1H-pyrrolo[2,3-b]pyridin-2-yl}methanol
• 1780524-63-1
• (5-FLUORO-1H-PYRROLO[2,3-B]PYRIDIN-2-YL)METHANOL
• AKOS024197824
• CID 84765027
• 1H-Pyrrolo[2,3-b]pyridine-2-methanol, 5-fluoro-

• Inchi： 1S/C8H7FN2O/c9-6-1-5-2-7(4-12)11-8(5)10-3-6/h1-3,12H,4H2,(H,10,11)
• InChI Key： BWBQCCOCUZFMJP-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)C=C(CO)N2

Computed Properties

• Exact Mass: 166.05424101g/mol
• Monoisotopic Mass: 166.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.468±0.06 g/cm3(Predicted)
• pka: 12.95±0.40(Predicted)